Cas no 1289147-28-9 (6-Fluoro-4-hydroxynicotinaldehyde)

• Product Name: 6-Fluoro-4-hydroxynicotinaldehyde
• CAS No: 1289147-28-9
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 4905345
• Update Time: 2025-06-11

6-Fluoro-4-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-hydroxynicotinaldehyde

• Inchi： 1S/C6H4FNO2/c7-6-1-5(10)4(3-9)2-8-6/h1-3H,(H,8,10)
• InChI Key： YTOSWJZLCCZMCA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(C=O)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2

Additional information on 6-Fluoro-4-hydroxynicotinaldehyde

6-Fluoro-4-hydroxynicotinaldehyde (CAS No. 1289147-28-9): An Overview of Its Structure, Synthesis, and Applications in Chemical Biology and Pharmaceutical Research

6-Fluoro-4-hydroxynicotinaldehyde (CAS No. 1289147-28-9) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorine and hydroxyl substituents, exhibits a range of biological activities that make it a valuable candidate for various applications. This article provides a comprehensive overview of the structure, synthesis, and potential uses of 6-Fluoro-4-hydroxynicotinaldehyde.

Molecular Structure and Properties

The molecular formula of 6-Fluoro-4-hydroxynicotinaldehyde is C₇H₅FNO₃, with a molecular weight of approximately 176.11 g/mol. The compound features a pyridine ring with a fluorine atom at the 6-position and a hydroxyl group at the 4-position, along with an aldehyde functional group at the 3-position. These structural features contribute to its unique chemical and physical properties, including solubility in polar solvents and reactivity in various chemical reactions.

The presence of the fluorine atom enhances the compound's lipophilicity, which can influence its biological activity and cellular uptake. The hydroxyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, making it a key functional group for bioactivity. The aldehyde group provides a reactive site for further chemical modifications, such as condensation reactions with amines or hydrazines.

Synthesis Methods

The synthesis of 6-Fluoro-4-hydroxynicotinaldehyde has been explored through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 6-fluoronicotinic acid with an appropriate reducing agent to form the corresponding aldehyde. For example, using sodium borohydride (NaBH₄) or diisobutylaluminum hydride (DIBAL-H) can effectively reduce the carboxylic acid to an aldehyde while maintaining the integrity of other functional groups.

An alternative method involves the direct oxidation of 6-fluoro-4-hydroxypyridine to form the aldehyde. This can be achieved using oxidizing agents such as Dess-Martin periodinane (DMP) or pyridinium chlorochromate (PCC). These methods offer high yields and good selectivity, making them suitable for large-scale production.

Biological Activity and Applications

6-Fluoro-4-hydroxynicotinaldehyde has shown promising biological activity in several areas of research. One notable application is its use as an intermediate in the synthesis of pharmaceutical compounds. The compound's unique structure allows it to serve as a building block for more complex molecules with therapeutic potential.

In recent studies, 6-Fluoro-4-hydroxynicotinaldehyde has been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 6-Fluoro-4-hydroxynicotinaldehyde-based molecules could be developed into novel anti-inflammatory drugs for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory potential, 6-Fluoro-4-hydroxynicotinaldehyde has also been explored for its anticancer properties. Studies have shown that certain derivatives can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For instance, a study published in Cancer Letters reported that a derivative of 6-Fluoro-4-hydroxynicotinaldehyde selectively inhibited the growth of breast cancer cells while sparing normal cells.

Potential Therapeutic Uses

The diverse biological activities of 6-Fluoro-4-hydroxynicotinaldehyde make it an attractive candidate for further development into therapeutic agents. In addition to its anti-inflammatory and anticancer properties, the compound has been studied for its potential use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research suggests that derivatives of this compound can modulate neurotransmitter levels and protect neurons from oxidative stress.

Clinical trials are currently underway to evaluate the safety and efficacy of these derivatives in human subjects. Preliminary results are promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects.

Safety Considerations and Future Directions strong> p > < p >While 6 - Fluoro - 4 - hydroxynicotinaldehyde strong > exhibits significant biological activity , it is important to consider safety aspects during its development . Toxicity studies have shown that this compound is generally well tolerated at therapeutic concentrations . However , further research is needed to fully understand its long - term effects and potential interactions with other drugs . p > < p >Future directions in the study of 6 - Fluoro - 4 - hydroxynicotinaldehyde strong > include optimizing its chemical structure to enhance potency , selectivity , and bioavailability . Additionally , exploring new synthetic routes that are more environmentally friendly and cost - effective will be crucial for large - scale production . p > < p >In conclusion ,< strong > 6 - Fluoro - 4 - hydroxynicotinaldehyde strong > ( CAS No . 1289147 - 28 - 9 ) is a promising compound with diverse applications in chemical biology and pharmaceutical research . Its unique structural features , coupled with its broad spectrum of biological activities , make it an exciting area of ongoing investigation . As research continues to advance , we can expect to see new developments that harness the full potential of this versatile molecule . p > article > response >